Cas no 20188-02-7 (Phosphonic acid, (1-hydroxyethyl)-)

• Product Name: Phosphonic acid, (1-hydroxyethyl)-
• CAS No: 20188-02-7
• MF: C₂H₇O₄P
• MW: 126.048341989517
• CID: 1391149
• PubChem ID: 13148199
• Update Time: 2025-05-21

Phosphonic acid, (1-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-hydroxyethyl)-
• 1-hydroxyethylphosphonic acid
• AKOS030255318
• DTXSID30522043
• EN300-7012731
• (1-Hydroxyethyl)phosphonic acid
• 20188-02-7
• 1-hydroxyethyl phosphonic acid
• SCHEMBL190532
• MFCD27952823

• Inchi： 1S/C2H7O4P/c1-2(3)7(4,5)6/h2-3H,1H3,(H2,4,5,6)
• InChI Key： ZBURELSAUHPHKC-UHFFFAOYSA-N
• SMILES： P(C(C)O)(=O)(O)O

Computed Properties

• Exact Mass: 126.00821
• Monoisotopic Mass: 126.00819570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 93.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids

Additional information on Phosphonic acid, (1-hydroxyethyl)-

Comprehensive Overview of Phosphonic acid, (1-hydroxyethyl)- (CAS No. 20188-02-7)

Phosphonic acid, (1-hydroxyethyl)- (CAS No. 20188-02-7) is a versatile organophosphorus compound widely utilized in industrial and research applications. Its unique molecular structure, featuring a phosphonic acid group and a hydroxyethyl moiety, enables it to function as a chelating agent, scale inhibitor, and intermediate in chemical synthesis. This compound has garnered significant attention due to its eco-friendly properties and compatibility with sustainable practices, aligning with the growing demand for green chemistry solutions.

In recent years, the search for biodegradable chelating agents and corrosion inhibitors has surged, driven by environmental regulations and industrial sustainability goals. Phosphonic acid, (1-hydroxyethyl)- stands out as a promising alternative to traditional phosphonates, offering reduced environmental impact while maintaining high efficacy. Researchers and manufacturers frequently inquire about its synthesis methods, applications in water treatment, and role in enhancing material durability, making it a hot topic in forums and academic discussions.

The compound’s ability to form stable complexes with metal ions is particularly valuable in industrial water systems, where it prevents scale formation and microbial growth. This property has led to its adoption in cooling towers, boiler systems, and reverse osmosis membranes. Additionally, its low toxicity profile and high thermal stability make it suitable for use in personal care formulations and agricultural adjuvants, further expanding its market potential.

From a technical perspective, Phosphonic acid, (1-hydroxyethyl)- is synthesized through the reaction of hydroxyethylphosphonate with specific reagents under controlled conditions. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its purity and structural integrity. Quality control measures ensure compliance with ISO standards and industrial specifications, addressing the needs of bulk purchasers and formulation specialists.

Emerging trends in nanotechnology and advanced materials have also highlighted the potential of this compound. For instance, its incorporation into polymeric coatings enhances anti-corrosion performance, a critical requirement for infrastructure and automotive industries. Furthermore, its role in biomedical applications, such as drug delivery systems, is under exploration, reflecting its multidisciplinary relevance.

In summary, Phosphonic acid, (1-hydroxyethyl)- (CAS No. 20188-02-7) is a multifaceted compound with broad applicability across industries. Its alignment with sustainability trends, coupled with its technical advantages, positions it as a key player in modern chemistry. Ongoing research and innovation continue to uncover new possibilities, ensuring its relevance in addressing contemporary challenges.